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Compound of Interest

Compound Name: Glycolonitrile

Cat. No.: B6354644 Get Quote

For Immediate Implementation: This document provides critical safety and logistical information

for researchers, scientists, and drug development professionals working with glycolonitrile.

Adherence to these protocols is essential for ensuring personal safety and maintaining a

secure laboratory environment.

Glycolonitrile is a versatile chemical intermediate; however, it is also an extremely hazardous

substance that can be fatal if inhaled, ingested, or absorbed through the skin.[1] It readily

decomposes into formaldehyde and hydrogen cyanide, posing a significant toxicological risk.[1]

This guide outlines the necessary personal protective equipment (PPE), handling procedures,

and disposal plans to mitigate these risks effectively.

Essential Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling glycolonitrile. The following

table summarizes the required equipment.
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PPE Category Specifications

Hand Protection

Wear solvent-resistant gloves.[2] While specific

breakthrough times for glycolonitrile are not

readily available, butyl rubber or neoprene

gloves are generally recommended for handling

highly corrosive and toxic chemicals.[3] Always

use double gloving.

Eye and Face Protection

Indirect-vent, impact, and splash-resistant

goggles are required.[2] A face shield must be

worn in conjunction with goggles to provide

maximum protection against splashes and

vapors.[2]

Respiratory Protection

A NIOSH-approved supplied-air respirator with a

full facepiece operated in a pressure-demand or

other positive-pressure mode is necessary for

any potential exposure over 2 ppm.[2] For

higher concentrations, an auxiliary self-

contained breathing apparatus (SCBA) is

required.[4]

Protective Clothing

A chemically resistant suit or coveralls, along

with chemical-resistant boots, should be worn to

prevent skin contact.[2][5] All protective clothing

must be clean and put on before beginning

work.[2]

Occupational Exposure Limits
Adherence to established exposure limits is a critical component of safe handling. The National

Institute for Occupational Safety and Health (NIOSH) has established a recommended

exposure limit (REL) for glycolonitrile.
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Organization Exposure Limit

NIOSH Ceiling: 2 ppm (5 mg/m³)[1][4]

OSHA PEL: Not established[1][4]

Procedural Workflow for Handling Glycolonitrile
The following diagram outlines the essential steps for safely handling glycolonitrile from

preparation to post-handling procedures.
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Pre-Handling Preparations

Handling Glycolonitrile

Post-Handling Procedures

Don Appropriate PPE

Prepare Well-Ventilated Work Area (Fume Hood)

Ensure Emergency Equipment is Accessible (Eyewash, Shower, First Aid)

Gather All Necessary Materials and Reagents

Carefully Transfer Glycolonitrile

Perform Experimental Procedures

Continuously Monitor for Leaks or Spills

Decontaminate Work Surfaces

Segregate and Label Waste

Doff PPE in Designated Area

Wash Hands and Exposed Skin Thoroughly

Click to download full resolution via product page

Caption: Step-by-step workflow for handling glycolonitrile.
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Detailed Experimental Protocols
Handling and Transfer:

Preparation: Before handling, ensure the work area, preferably a certified chemical fume

hood, is clean and uncluttered. Verify that the fume hood is functioning correctly.

Personal Protective Equipment: Don all required PPE as outlined in the table above. Ensure

gloves are inspected for any signs of degradation before use.

Transfer: Use a chemically resistant syringe or a cannula for transferring glycolonitrile to

minimize the risk of spills and vapor release. Avoid pouring directly from the container.

Containment: All work with glycolonitrile must be conducted within a secondary

containment tray to control any potential spills.

Emergency Procedures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing.[4] Seek immediate medical attention.

Eye Contact: Immediately irrigate the eyes with a gentle stream of water for at least 15

minutes, holding the eyelids open.[4] Seek immediate medical attention.

Inhalation: Move the individual to fresh air immediately. If breathing has stopped, provide

artificial respiration (do not use mouth-to-mouth).[5][6] Seek immediate medical attention.

Spill: Evacuate the area. For small spills, absorb the material with an inert absorbent such as

vermiculite or sand.[2] Place the absorbed material into a sealed, labeled container for

hazardous waste disposal. Ventilate the area thoroughly. For large spills, contact your

institution's environmental health and safety department immediately.

Disposal Plan
Glycolonitrile and any materials contaminated with it are considered hazardous waste and

must be disposed of accordingly.
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Waste Segregation: All glycolonitrile waste, including empty containers, contaminated PPE,

and absorbent materials, must be collected in separate, clearly labeled, and sealed

containers.

Labeling: Waste containers must be labeled with "Hazardous Waste," the full chemical name

"Glycolonitrile," and the associated hazards (e.g., "Toxic," "Flammable").

Storage: Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.

Disposal: Arrange for the disposal of hazardous waste through your institution's certified

hazardous waste management provider. Do not attempt to dispose of glycolonitrile down

the drain or in regular trash.

Hierarchy of Controls
To minimize the risk of exposure to glycolonitrile, a hierarchy of controls should be

implemented. This approach prioritizes the most effective control measures.

Elimination/Substitution
(Use a less hazardous alternative if possible)

Engineering Controls
(e.g., Chemical Fume Hood, Glove Box)

Most Effective

Administrative Controls
(e.g., Standard Operating Procedures, Training)

Personal Protective Equipment (PPE)
(e.g., Gloves, Respirator, Goggles)

Least Effective
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Caption: Hierarchy of controls for managing glycolonitrile exposure.

By implementing these comprehensive safety and handling protocols, researchers can

effectively mitigate the risks associated with glycolonitrile and ensure a safe and productive

laboratory environment. Continuous vigilance and a commitment to safety are paramount when

working with this hazardous chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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